Cas no 83170-53-0 (2H-1,4-Benzothiazin-3(4H)-one, 2,4-dimethyl-)

• Product name: 2H-1,4-Benzothiazin-3(4H)-one, 2,4-dimethyl-
• CAS No: 83170-53-0
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 677199
• PubChem ID: 12954903

2H-1,4-Benzothiazin-3(4H)-one, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2,4-dimethyl-
• 2,4-dimethyl-1,4-benzothiazin-3-one
• SCHEMBL10675503
• 3,4-dihydro-2,4-dimethyl-3-oxo-2H-1,4-benzothiazine
• 83170-53-0
• 2,4-Dimethyl-2H-1,4-benzothiazin-3(4H)-one
• DTXSID80513845
• ZABAFNWSGGODBX-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H11NOS/c1-7-10(12)11(2)8-5-3-4-6-9(8)13-7/h3-7H,1-2H3
• InChI Key： ZABAFNWSGGODBX-UHFFFAOYSA-N
• SMILES： CC1C(=O)N(C2=CC=CC=C2S1)C

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines